Cas no 1322-13-0 (ethylhexyl acrylate)

ethylhexyl acrylate structure
ethylhexyl acrylate structure
Product name:ethylhexyl acrylate
CAS No:1322-13-0
MF:C11H20O2
MW:184.2753
CID:1229769
PubChem ID:15748566

ethylhexyl acrylate Chemical and Physical Properties

Names and Identifiers

    • ethylhexyl acrylate
    • octan-3-yl prop-2-enoate
    • 1322-13-0
    • SCHEMBL16008
    • DTXSID001031472
    • Octane-3-yl acrylate
    • NS00045814
    • Inchi: InChI=1S/C11H20O2/c1-4-7-8-9-10(5-2)13-11(12)6-3/h6,10H,3-5,7-9H2,1-2H3
    • InChI Key: DNPFOADIPJWGQH-UHFFFAOYSA-N
    • SMILES: CCCCCC(CC)OC(=O)C=C

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 4

Experimental Properties

  • PSA: 26.3

ethylhexyl acrylate Related Literature

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